Cas no 898764-35-7 (3'-Bromo-3,3-dimethylbutyrophenone)

3'-Bromo-3,3-dimethylbutyrophenone structure
898764-35-7 structure
Product Name:3'-Bromo-3,3-dimethylbutyrophenone
CAS No:898764-35-7
MF:C12H15BrO
MW:255.150902986526
CID:871989
PubChem ID:24723986
Update Time:2025-04-19

3'-Bromo-3,3-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-3,3-dimethylbutan-1-one
    • 3'-BroMo-3,3-diMethylbutyrophenone
    • CS-0363504
    • MFCD03841088
    • 898764-35-7
    • AKOS016019450
    • DTXSID20642385
    • 3'-Bromo-3,3-dimethylbutyrophenone
    • MDL： MFCD03841088
    • Inchi： 1S/C12H15BrO/c1-12(2,3)8-11(14)9-5-4-6-10(13)7-9/h4-7H,8H2,1-3H3
    • InChI Key： LXPVYOBEYLCMQE-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 254.03100
  • Monoisotopic Mass: 254.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.06800

3'-Bromo-3,3-dimethylbutyrophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3'-Bromo-3,3-dimethylbutyrophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203883-1g
3'-Bromo-3,3-dimethylbutyrophenone
 898764-35-7 97%
1g
 ￡483.00 2022-02-28
Fluorochem
203883-2g
3'-Bromo-3,3-dimethylbutyrophenone
 898764-35-7 97%
2g
 ￡847.00 2022-02-28
Fluorochem
203883-5g
3'-Bromo-3,3-dimethylbutyrophenone
 898764-35-7 97%
5g
 ￡1753.00 2022-02-28
TRC
B083265-250mg
3'-Bromo-3,3-dimethylbutyrophenone
 898764-35-7
250mg
 $ 440.00 2022-06-07
TRC
B083265-500mg
3'-Bromo-3,3-dimethylbutyrophenone
 898764-35-7
500mg
 $ 735.00 2022-06-07
A2B Chem LLC
AD09876-1g
3'-Bromo-3,3-dimethylbutyrophenone
 898764-35-7 97%
1g
 $581.00 2024-04-19
A2B Chem LLC
AD09876-2g
3'-Bromo-3,3-dimethylbutyrophenone
 898764-35-7 97%
2g
 $984.00 2024-04-19
A2B Chem LLC
AD09876-5g
3'-Bromo-3,3-dimethylbutyrophenone
 898764-35-7 97%
5g
 $1989.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434174-1g
1-(3-Bromophenyl)-3,3-dimethylbutan-1-one
 898764-35-7 95+%
1g
 ￥4204.00 2024-04-26

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